Cas no 54784-85-9 (2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-)
54784-85-9 structure
Product Name:2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
CAS No:54784-85-9
MF:C12H9BrO2
MW:265.102662801743
CID:1590766
Update Time:2024-09-11
2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)-
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- Inchi: 1S/C12H9BrO2/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8,14H,9-10H2
- InChI Key: XYCIKESJDRHZQR-UHFFFAOYSA-N
- SMILES: C(O)C#CC#CCOC1=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 263.97857
Experimental Properties
- Density: 1.503±0.06 g/cm3(Predicted)
- Boiling Point: 412.5±35.0 °C(Predicted)
- PSA: 29.46
- pka: 12.62±0.10(Predicted)
2,4-Hexadiyn-1-ol, 6-(4-bromophenoxy)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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